Methyl 2-amino-4-cyclohexylthiophene-3-carboxylate

• IUPAC Name: methyl 2-amino-4-cyclohexylthiophene-3-carboxylate
• InChI: InChI=1S/C12H17NO2S/c1-15-12(14)10-9(7-16-11(10)13)8-5-3-2-4-6-8/h7-8H,2-6,13H2,1H3
• InChI Key: GOUVICCLXVZKIE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1C2CCCCC2)N
• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• CAS RN: 10413-33-9

Description

Methyl 2-amino-4-cyclohexylthiophene-3-carboxylate (MACT) is a thiophene-based, water-soluble compound that has been studied for its potential applications in various areas of scientific research. The compound was first synthesized in 2004 and has since been used in a variety of in vitro and in vivo experiments. In addition, MACT has been studied for its potential as an inhibitor of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter. MACT has also been found to possess significant biological activity and demonstrate a variety of biochemical and physiological effects.

Scientific Research Applications

Phase Transfer Catalysis in Synthesis

The compound has been utilized in phase transfer catalysis for synthesizing 3-Aminothiophene-2-carboxylates, which are important in organic synthesis and medicine. This process involves eco-friendly techniques and can be conducted under various solid-liquid phase-transfer conditions (Shah, 2011).

Crystal Structure Analysis

Methyl 3-aminothiophene-2-carboxylate, a related compound, has been analyzed using single crystal X-ray diffraction. This analysis revealed its crystallization in the monoclinic crystal system and various molecular interactions. Such studies are crucial in understanding the properties of these compounds in organic synthesis, medicine, dyes, and pesticides (Tao et al., 2020).

Application in Anticonvulsant Enaminones

Research has been conducted on anticonvulsant enaminones, including derivatives of Methyl 2-aminothiophene-3-carboxylate. These compounds exhibit specific molecular conformations and intermolecular interactions, providing insights into their potential pharmaceutical applications (Kubicki et al., 2000).

Synthesis of N-arylated Compounds

The compound has been employed in the synthesis of N-arylated methyl 2-aminothiophene-3-carboxylate via Chan-Lam cross-coupling. This process facilitates the creation of products with a broad range of functional groups, significant in various chemical applications (Rizwan et al., 2015).

Fluorescent Probes Development

In the development of fluorescent probes, polythiophene-based conjugated polymers, which are derivatives of Methyl 2-aminothiophene-3-carboxylate, have been synthesized. These polymers show high selectivity and sensitivity toward certain metal ions, making them useful in sensing applications (Guo et al., 2014).

Catalysis in Asymmetric Michael Additions

Derivatives of Methyl 2-aminothiophene-3-carboxylate have been used as catalysts for asymmetric Michael additions of ketones to nitroalkenes. This showcases their utility in facilitating specific chemical reactions, important in organic synthesis (Ruiz-Olalla et al., 2015).